Cas no 64261-56-9 (2H-1-Benzopyran-3-carboxylic acid,3,4-dihydro-2-oxo-3-(phenylmethyl)-)

• Product Name: 2H-1-Benzopyran-3-carboxylic acid,3,4-dihydro-2-oxo-3-(phenylmethyl)-
• CAS No: 64261-56-9
• MF: C₁₇H₁₄O₄
• MW: 282.290665149689
• CID: 1675093
• Update Time: 2024-09-03

2H-1-Benzopyran-3-carboxylic acid,3,4-dihydro-2-oxo-3-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-3-carboxylic acid,3,4-dihydro-2-oxo-3-(phenylmethyl)-
• 2H-1-Benzopyran-3-carboxylic acid, 3,4-dihydro-2-oxo-3-(phenylmethyl)-

• Inchi： 1S/C17H14O4/c18-15(19)17(10-12-6-2-1-3-7-12)11-13-8-4-5-9-14(13)21-16(17)20/h1-9H,10-11H2,(H,18,19)
• InChI Key： HWIORFUGSFTGKQ-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC=CC=C2CC1(CC1=CC=CC=C1)C(O)=O

Computed Properties

• Exact Mass: 282.08922

Experimental Properties

• Density: 1.326±0.06 g/cm3(Predicted)
• Melting Point: 130-131 °C(Solv: carbon tetrachloride (56-23-5))
• Boiling Point: 495.9±34.0 °C(Predicted)
• PSA: 63.6
• pka: 3.14±0.20(Predicted)